Cas no 10339-39-6 (b-D-Galactopyranose, 1,6-anhydro-,tris(chlorosulfate) (9CI))

• Product Name: b-D-Galactopyranose, 1,6-anhydro-,tris(chlorosulfate) (9CI)
• CAS No: 10339-39-6
• MF: C₆H₇Cl₃O₁₁S₃
• MW: 457.667176485062
• CID: 201982
• PubChem ID: 298256
• Update Time: 2025-04-19

b-D-Galactopyranose, 1,6-anhydro-,tris(chlorosulfate) (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranose, 1,6-anhydro-,tris(chlorosulfate) (9CI)
• 10339-39-6
• NSC170168
• NSC-170168
• DTXSID10305311

• Inchi： 1S/C6H7Cl3O11S3/c7-21(10,11)18-3-2-1-16-6(17-2)5(20-23(9,14)15)4(3)19-22(8,12)13/h2-6H,1H2
• InChI Key： OMSVMUVWDVWVCB-UHFFFAOYSA-N
• SMILES： ClS(=O)(=O)OC1C(C(C2OCC1O2)OS(=O)(=O)Cl)OS(=O)(=O)Cl

Computed Properties

• Exact Mass: 455.82171
• Monoisotopic Mass: 455.821606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174
• XLogP3: 0.5

Experimental Properties

• Density: 2.09
• Boiling Point: 540.8°Cat760mmHg
• Flash Point: 280.9°C
• Refractive Index: 1.606
• PSA: 148.57